[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-(2,6-dichloropyridin-3-yl)methanone

• IUPAC Name: [3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-(2,6-dichloropyridin-3-yl)methanone
• InChI: InChI=1S/C16H17Cl2N5O2/c1-22-6-7-23(16(24)10-4-5-12(17)19-13(10)18)8-11(22)15-20-14(21-25-15)9-2-3-9/h4-5,9,11H,2-3,6-8H2,1H3
• InChI Key: CQJJQWQVESTLLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1C2=NC(=NO2)C3CC3)C(=O)C4=C(N=C(C=C4)Cl)Cl
• Molecular Formula: C16H17Cl2N5O2
• Molecular Weight: 382.2 g/mol

Description

“[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-(2,6-dichloropyridin-3-yl)methanone” is a complex organic compound. It contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom, two nitrogen atoms, and two carbon atoms. Oxadiazoles have been the center of attention for their high therapeutic values in the past few decades.

Synthesis Analysis

The synthesis of oxadiazoles involves cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. The synthesized compounds are characterized by FT-IR, LCMS, and NMR spectral techniques.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques. For instance, the FT-IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 2-chloro-5-fluoro-3-methoxybenzaldehyde with 2-aminopyridine in the presence of sodium hydroxide and N,N-dimethylformamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, the melting point can be determined using a melting point apparatus. The molecular weight can be determined using mass spectrometry.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities. Given the wide range of activities exhibited by oxadiazoles, this compound could potentially be developed into a therapeutic agent for various diseases.